Cas no 12634-34-3 (Benzenemethanamine,N-(4-methylphenyl)-)
12634-34-3 structure
Product Name:Benzenemethanamine,N-(4-methylphenyl)-
CAS No:12634-34-3
MF:C12H11NO5
MW:249.219443559647
CID:170068
PubChem ID:5748693
Update Time:2025-04-19
Benzenemethanamine,N-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine,N-(4-methylphenyl)-
- methyl 7-methoxy-2-methylidene-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-5-carboxylate
- macromomycins
- Methyl 7-methoxy-2-methylene-3-oxo-3,4-dihydro-2H-1,4-benzoxazine -5-carboxylate
- Methyl 3,4-dihydro-7-methoxy-2-methylene-3-oxo-2H-1,4-benzoxazine-5-carboxylate
- UNII-H4AJ86QK46
- H4AJ86QK46
- Macromomycin
- 85691-10-7
- Macromomycin B
- 70213-45-5
- Macromycin apoprotein, Streptomyces macromomyceticus
- methyl 7-methoxy-2-methylidene-3-oxo-4H-1,4-benzoxazine-5-carboxylate
- Macromomycin protein
- 2H-1,4-Benzoxazine-5-carboxylic acid, 3,4-dihydro-7-methoxy-2-methylene-3-oxo-, methyl ester
- SCHEMBL15989044
- Auromomycin
- 12634-34-3
- NSC-170105
- NSC 289642
- Macromomycin I protein
- DTXSID90220477
- Macromomycin I
- Q15426211
-
- Inchi: 1S/C12H11NO5/c1-6-11(14)13-10-8(12(15)17-3)4-7(16-2)5-9(10)18-6/h4-5H,1H2,2-3H3,(H,13,14)
- InChI Key: HXKWEZFTHHFQMB-UHFFFAOYSA-N
- SMILES: O1C(=C)C(NC2C(C(=O)OC)=CC(=CC1=2)OC)=O
Computed Properties
- Exact Mass: 249.06373
- Monoisotopic Mass: 249.063722
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73.9
- XLogP3: 1.3
Experimental Properties
- Density: 1.35
- Boiling Point: 480°Cat760mmHg
- Flash Point: 244.1°C
- Refractive Index: 1.577
- PSA: 73.86
Benzenemethanamine,N-(4-methylphenyl)- Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
12634-34-3 (Benzenemethanamine,N-(4-methylphenyl)-) Related Products
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- 606-87-1(N-Benzyl-N-phenylaniline)
- 119-94-8(N-Benzyl-N-ethyl-4-methylaniline)
- 103-32-2(N-Benzylaniline)
- 91-73-6(N,N-Dibenzylaniline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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